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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 2-Bromo-5-nitroaniline. Adherence to these guidelines is critical for

ensuring laboratory safety and regulatory compliance.

Health Hazard Summary
2-Bromo-5-nitroaniline is a hazardous substance that requires careful handling. It is harmful if

swallowed, comes into contact with the skin, or is inhaled.[1][2] It is also known to cause skin

and serious eye irritation.[1][2][3]

Quantitative Safety Data
For quick reference, the following table summarizes the key safety and physical properties of 2-
Bromo-5-nitroaniline.
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Property Value

Molecular Formula C₆H₅BrN₂O₂

Molecular Weight 217.02 g/mol [1]

GHS Hazard Class
Acute Toxicity (Oral, Dermal, Inhalation), Skin

Irritation, Eye Irritation[1][2]

Signal Word Warning[1][3]

Hazard Statements H302, H312, H332, H315, H319[1][2]

UN Number 2811[4]

Operational and Disposal Plan
A systematic approach to handling and disposing of 2-Bromo-5-nitroaniline is crucial to

minimize risk.

Pre-Operational Checklist
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and exposure scenarios.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of 2-Bromo-5-nitroaniline should be performed within the fume hood.

PPE Availability: Verify that all required Personal Protective Equipment (PPE) is available in

the correct sizes and is in good condition.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Waste Container: Prepare a designated, labeled hazardous waste container for 2-Bromo-5-
nitroaniline waste.
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Step-by-Step Handling Protocol
Donning PPE: Before entering the designated handling area, put on the following PPE:

Gloves: Wear appropriate protective gloves.[4] Inspect for any signs of damage before

use.

Eye Protection: Chemical safety goggles or a face shield are mandatory.[5]

Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.

Respiratory Protection: If there is a risk of dust formation or inhalation, use a NIOSH-

approved respirator.[4][6]

Chemical Handling:

Work exclusively within a designated and operational chemical fume hood.[6]

Avoid generating dust when handling the solid chemical.[5][7]

Use a spatula or other appropriate tools for transferring the chemical.

Keep the container tightly closed when not in use.[4][8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][8]

Decontaminate all surfaces and equipment used.

Carefully remove PPE, avoiding self-contamination.

Disposal Plan
Waste Segregation:

All solid waste contaminated with 2-Bromo-5-nitroaniline (e.g., weighing paper,

contaminated gloves, and paper towels) must be placed in the designated hazardous

waste container.
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Unused or surplus 2-Bromo-5-nitroaniline should also be disposed of as hazardous

waste.

Container Management:

Keep the hazardous waste container securely closed when not in use.

Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical

name.

Final Disposal:

Dispose of the hazardous waste through your institution's licensed waste disposal service.

[3][5] Do not dispose of 2-Bromo-5-nitroaniline down the drain or in regular trash.[5]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for safely handling 2-Bromo-5-nitroaniline
from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b076971?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-nitroaniline
https://www.xixisys.com/substances/10403-47-1
https://www.xixisys.com/substances/10403-47-1
https://m.chemicalbook.com/ProductMSDSDetailCB5234176_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5234176_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_1794916_2-BromoAniline-CASNO-615-36-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61286_msds.pdf
https://www.chemicalbook.com/msds/2-bromo-5-nitroanisole.htm
https://www.benchchem.com/product/b076971#personal-protective-equipment-for-handling-2-bromo-5-nitroaniline
https://www.benchchem.com/product/b076971#personal-protective-equipment-for-handling-2-bromo-5-nitroaniline
https://www.benchchem.com/product/b076971#personal-protective-equipment-for-handling-2-bromo-5-nitroaniline
https://www.benchchem.com/product/b076971#personal-protective-equipment-for-handling-2-bromo-5-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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